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Compound of Interest

Compound Name: 6-Chloro-2-fluoro-3-methylphenol

CAS No.: 261762-91-8

Cat. No.: B1586198

Get Quote

Executive Safety Directive: The "Unknown" Hazard
Protocol
Immediate Action Required: You are handling 6-Chloro-2-fluoro-3-methylphenol, a
specialized halogenated phenolic intermediate.[1] Unlike commodity chemicals (e.g., Phenol,

Cresol), specific toxicological data (LD50, specific target organ toxicity) for this exact isomer is

limited in public literature.[1]

The Scientific Reality: The presence of both Chlorine (C6) and Fluorine (C2) on the phenolic

ring significantly alters the compound's electronic and physicochemical properties compared to

simple cresols.

Electron Withdrawal: The fluorine atom at the ortho position increases the acidity of the

phenolic hydroxyl group, potentially enhancing its corrosive nature to mucous membranes.

Lipophilicity: The combination of halogenation and the methyl group increases lipophilicity

(LogP), facilitating rapid dermal absorption and blood-brain barrier penetration.[1]
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Core Directive: Treat this compound as Acute Toxic (Dermal/Oral) and Skin Corrosive

(Category 1B) until empirical data proves otherwise. Do not rely on standard "Nitrile" protection

alone.

Risk Assessment & Chemical Profile
Before opening the vial, understand the enemy. This compound shares the aggressive

characteristics of the "Halogenated Phenol" family.

Property Specification / Hazard Prediction

Chemical Structure
Phenol ring substituted with -F (pos 2), -CH3

(pos 3), -Cl (pos 6).[1]

Physical State
Solid (Crystalline powder or low-melting solid).

[1]

Primary Route of Entry
Dermal Absorption (High Risk) & Inhalation of

Dust.[1]

Predicted GHS Hazards

H314: Causes severe skin burns and eye

damage.H311: Toxic in contact with skin.H301:

Toxic if swallowed.

Incompatibility
Strong oxidizers (violent reaction), Strong bases

(exothermic deprotonation).[1]

The PPE Barrier Strategy
Standard laboratory PPE is insufficient for fluorinated phenols. You must employ a "Defense in

Depth" strategy.[2]

A. Hand Protection (The Critical Failure Point)
The Science of Permeation: Phenolic compounds can permeate standard disposable nitrile

gloves in <10 minutes without visible degradation. The fluorine substitution often accelerates

this permeation by altering the solvent-polymer interaction parameters.[1]
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Primary Barrier (Inner): Low-Density Polyethylene (LDPE) Laminate (e.g., Silver Shield® or

Ansell Barrier®).[1]

Why: These multi-layer laminates offer >480 min breakthrough time for broad-spectrum

aromatics.[1]

Secondary Barrier (Outer): 5-8 mil Nitrile (Disposable).[1]

Why: Provides dexterity (laminates are slippery) and protects the inner glove from physical

tears.

Technique: "Double-Gloving" is mandatory.[1] Tape the outer glove cuff to the lab coat if

handling large volumes (>100 mg).

B. Respiratory Protection[3][4]
Solid State (Weighing): Use a P100 (HEPA) particulate respirator or work strictly inside a

certified chemical fume hood.[1]

Solution State: If dissolved in volatile solvents (DCM, Methanol) outside a hood, use a half-

mask with OV/AG (Organic Vapor/Acid Gas) cartridges.[1] The "Acid Gas" component is vital

due to the acidic phenolic proton.

C. Eye & Face Protection[1][2][4][5][6][7][8]
Requirement: Chemical Splash Goggles (Indirect Vent) + Face Shield.[1]

Prohibited: Safety glasses with side shields are not acceptable. Phenols cause immediate,

irreversible corneal opacity (blindness) upon contact.[1]

D. Body Protection[3][4][5][9]
Standard: Cotton Lab Coat (Buttoned).[1]

Enhanced: Chemical-resistant apron (Tychem® or PVC) if handling stock solutions >10 mL.

Operational Workflow: Handling Protocol
This workflow minimizes exposure risk during the most dangerous phase: Solubilization.
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Fume Hood Mandatory Zone
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Figure 1: Safe handling workflow emphasizing containment during the solvation phase.

Step-by-Step Protocol
Preparation:

Verify Fume Hood Face Velocity (>100 fpm).[1]

Pre-stage PEG 300 or PEG 400 (Polyethylene Glycol) and gauze pads next to the

balance. Water alone is inefficient at removing lipophilic phenols.

Weighing:

Use an anti-static gun on the vial to prevent "fly-away" powder.[1]

Weigh inside the hood if possible. If using a balance bench, use a powder containment

hood.

Solubilization:

Add solvent slowly. Exothermic heat of solution can increase vapor pressure.

Always cap the vessel before vortexing.

Clean-Up:

Wipe balance and hood surface with a 10% NaOH solution (to deprotonate and solubilize

phenol residues) followed by water.
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Emergency Response: The "PEG Protocol"
Speed is the only variable you control. Phenols have a local anesthetic effect—you may not

feel the burn until damage is deep.[3]

Skin Exposure Detected

Immediate Water Flush
(1-2 Minutes only)

PEG Unavailable?

Apply PEG 300/400
(Swab & Repeat)

Seek Emergency Medical Help
(Bring SDS)

No (Have Kit)

Flush Water >15 mins

Yes (Kit Missing)

Click to download full resolution via product page

Figure 2: Decision matrix for dermal exposure.[1] Note the prioritization of PEG (Polyethylene

Glycol) for lipophilic phenol decontamination.[1]

Protocol:

Immediate Flush: Rinse with water for 60 seconds to remove bulk solids.

PEG Decontamination: Soak gauze in PEG 300/400 and wipe the area. Change gauze

frequently. The PEG solubilizes the phenol better than water and retards absorption.
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Continue for 15 minutes or until odor is gone.

Medical Evacuation: Transport to ER. Inform them of "Halogenated Phenol Exposure."

Disposal & Waste Management
Waste Code Assignment: Since this is a specific isomer, it may not have a direct RCRA "U-List"

code (like U188 for Phenol). However, it must be managed as Hazardous Chemical Waste.

Primary Stream: Halogenated Organic Waste.

Segregation:

DO NOT mix with Oxidizing Acids (Nitric, Perchloric) -> Risk of explosion.[1]

DO NOT mix with basic waste without controlled neutralization (Heat generation).[1]

Container Labeling: "Hazardous Waste - Toxic, Corrosive. Contains: 6-Chloro-2-fluoro-3-
methylphenol."[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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